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Abstract
This technical guide provides a detailed analysis of the spectroscopic data for 1-chloro-1-methylcyclopropane, a key building

block in synthetic organic chemistry. Aimed at researchers, scientists, and professionals in drug development, this document

synthesizes predicted and available spectral data for Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear

Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The guide offers in-depth

interpretations of expected spectral features, supported by data from analogous compounds and established spectroscopic

principles. Methodologies for data acquisition and visual representations of molecular structure and fragmentation pathways are

also presented to provide a comprehensive resource for the characterization of this important molecule.

Introduction
1-Chloro-1-methylcyclopropane is a halogenated cycloalkane with significant utility in organic synthesis. Its strained three-

membered ring and the presence of a quaternary, chlorine-bearing carbon atom make it a versatile intermediate for the

introduction of the methylcyclopropyl moiety and for the construction of more complex molecular architectures. Accurate and

thorough spectroscopic characterization is paramount for confirming the identity and purity of this compound in research and

development settings. This guide provides a detailed examination of its expected spectroscopic signatures.

Molecular Structure and Symmetry
A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic data. 1-Chloro-1-
methylcyclopropane possesses a Cₛ point group symmetry. This has direct implications for the number of unique signals

observed in its NMR spectra.

Figure 1: 2D representation of 1-Chloro-1-methylcyclopropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. Due to the absence of direct

experimental NMR data in the public domain, the following sections provide a detailed prediction based on established principles
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and data from analogous structures.

¹H NMR Spectroscopy
The proton NMR spectrum of 1-chloro-1-methylcyclopropane is expected to show two distinct signals corresponding to the

methyl and the cyclopropyl protons.

Table 1: Predicted ¹H NMR Spectral Data for 1-Chloro-1-methylcyclopropane

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment Rationale

~1.5 - 1.8 Singlet 3H -CH₃

The methyl protons are

deshielded by the

adjacent chlorine atom.

The absence of adjacent

protons results in a

singlet.

~0.8 - 1.2 Multiplet 4H Cyclopropyl CH₂

The cyclopropyl protons

are expected to appear

upfield due to the ring

current effect of the

cyclopropane ring[1][2].

The protons on C2 and

C3 are diastereotopic

and will exhibit complex

splitting patterns due to

geminal and cis/trans

coupling.

Expert Insights: The upfield chemical shift of cyclopropyl protons is a characteristic feature arising from the unique electronic

structure of the three-membered ring, which induces a shielding magnetic field[1][2]. The exact chemical shifts of the cyclopropyl

protons will be influenced by the electronegativity of the chlorine atom and the anisotropic effects of the C-Cl and C-C bonds.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum is predicted to show three signals, corresponding to the three non-equivalent carbon

atoms in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for 1-Chloro-1-methylcyclopropane
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Chemical Shift (δ, ppm) Assignment Rationale

~55 - 65 C1 (Quaternary)

The carbon atom bonded to the chlorine

atom will be significantly deshielded due to

the electronegativity of chlorine.

~20 - 30 C2 & C3 (CH₂)

The two methylene carbons of the

cyclopropane ring are equivalent due to the

plane of symmetry and will appear as a

single peak. Their chemical shift is

expected to be in the typical range for

substituted cyclopropanes.

~25 - 35 -CH₃

The methyl carbon's chemical shift will be

influenced by the alpha-substitution of the

chlorine atom.

Causality in Experimental Choices: When acquiring a ¹³C NMR spectrum for this compound, a sufficient number of scans would

be necessary to obtain a good signal-to-noise ratio for the quaternary carbon (C1), which typically has a longer relaxation time

and no Nuclear Overhauser Enhancement (NOE).

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in a molecule. For 1-chloro-1-methylcyclopropane,

the key vibrational modes are associated with the C-H, C-C, and C-Cl bonds.

Table 3: Predicted IR Absorption Bands for 1-Chloro-1-methylcyclopropane

Wavenumber (cm⁻¹) Intensity Assignment Rationale

~3100 - 3000 Medium Cyclopropyl C-H stretch

The C-H bonds on a

cyclopropane ring typically

absorb at a higher frequency

than those in alkanes due to

the increased s-character of the

C-H bonds[3].

~2980 - 2850 Medium-Strong Methyl C-H stretch
Characteristic stretching

vibrations for a methyl group.

~1450 Medium CH₂ scissoring
Bending vibration of the

cyclopropyl methylene groups.

~1020 Medium Cyclopropane ring deformation

A characteristic "ring breathing"

vibration of the cyclopropane

ring.

~850 - 550 Strong C-Cl stretch

The carbon-chlorine stretching

vibration is expected to be

strong and fall within this

range[4][5].
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Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

Sample Preparation: Place a small drop of neat 1-chloro-1-methylcyclopropane directly onto the ATR crystal.

Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹.

Background Correction: A background spectrum of the clean ATR crystal should be recorded and subtracted from the sample

spectrum.

Data Analysis: Identify and label the significant absorption peaks.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its

identification.

Molecular Ion and Isotopic Pattern
The molecular ion peak ([M]⁺) is expected at m/z 90 for the ³⁵Cl isotope and at m/z 92 for the ³⁷Cl isotope. Due to the natural

abundance of chlorine isotopes (³⁵Cl:³⁷Cl ≈ 3:1), the M and M+2 peaks should appear in an approximate 3:1 intensity ratio, which

is a characteristic signature for a monochlorinated compound.

Fragmentation Pattern
Electron ionization (EI) of 1-chloro-1-methylcyclopropane is expected to induce fragmentation through various pathways. The

NIST Mass Spectrometry Data Center reports the most significant peaks at m/z 55, 41, and 39[6].

Table 4: Key Mass Spectral Fragments for 1-Chloro-1-methylcyclopropane

m/z Proposed Fragment Rationale

92 [C₄H₇³⁷Cl]⁺ Molecular ion (M+2)

90 [C₄H₇³⁵Cl]⁺ Molecular ion (M)

55 [C₄H₇]⁺

Loss of a chlorine radical (•Cl). This is often

a favorable fragmentation pathway for alkyl

halides.

41 [C₃H₅]⁺

Likely the allyl cation, formed via ring-

opening and rearrangement after the loss

of a methyl and a chlorine radical, or direct

fragmentation of the cyclopropyl ring.

39 [C₃H₃]⁺
Further loss of H₂ from the [C₃H₅]⁺

fragment.

digraph "MS_Fragmentation" {

graph [splines=true, overlap=false];

node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica"];
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edge [fontname="Helvetica"];

M [label="[C₄H₇Cl]⁺˙\nm/z 90/92"];

F1 [label="[C₄H₇]⁺\nm/z 55"];

F2 [label="[C₃H₅]⁺\nm/z 41"];

F3 [label="[C₃H₃]⁺\nm/z 39"];

M -> F1 [label="- •Cl"];

F1 -> F2 [label="- CH₂ (rearrangement)"];

F2 -> F3 [label="- H₂"];

}

Figure 2: Proposed fragmentation pathway for 1-Chloro-1-methylcyclopropane.

Experimental Workflow: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas Chromatograph Mass Spectrometer

Sample Injection GC ColumnVaporization Heated InterfaceSeparation Electron Ionization SourceIntroduction Quadrupole AnalyzerIonization Electron MultiplierSeparation by m/z Data System & Spectrum GenerationSignal

Click to download full resolution via product page

Figure 3: A typical workflow for GC-MS analysis.

Conclusion
This technical guide provides a comprehensive overview of the expected spectroscopic characteristics of 1-chloro-1-
methylcyclopropane. While experimental spectra are not readily available in public databases, the predictions based on

established chemical principles and data from analogous compounds offer a robust framework for the identification and

characterization of this molecule. The provided tables, diagrams, and experimental protocols are intended to be a valuable

resource for scientists and researchers working with this versatile synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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